4-[({[4-(Acetylamino)phenyl]sulfonyl}amino)methyl]cyclohexanecarboxylic acid

• IUPAC Name: 4-[[(4-acetamidophenyl)sulfonylamino]methyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C16H22N2O5S/c1-11(19)18-14-6-8-15(9-7-14)24(22,23)17-10-12-2-4-13(5-3-12)16(20)21/h6-9,12-13,17H,2-5,10H2,1H3,(H,18,19)(H,20,21)
• InChI Key: NCCWJIKLDMTYLD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NCC2CCC(CC2)C(=O)O
• Molecular Formula: C16H22N2O5S
• Molecular Weight: 354.4 g/mol
• CAS No.: 301827-49-6

Description

The compound 4-[({[4-(Acetylamino)phenyl]sulfonyl}amino)methyl]cyclohexanecarboxylic acid features a cyclohexanecarboxylic acid core substituted with a methylene-linked sulfonamide group. The sulfonamide moiety is further functionalized with a 4-acetylamino phenyl ring (Fig. 1). This structure combines hydrophobic (cyclohexane), polar (carboxylic acid), and aromatic (sulfonamide-linked phenyl) domains, making it a candidate for diverse applications, including medicinal chemistry and materials science.

Synthesis: The precursor 4-(acetylamino)benzenesulfonyl chloride (CAS: 121-30-2) is synthesized via chlorosulfonation of N-phenylacetamide using chlorosulfonic acid at 60°C, yielding a white powder (85% yield) . Subsequent coupling with a cyclohexanecarboxylic acid derivative introduces the methylene-sulfonamide bridge.

Biological Activity

4-[({[4-(Acetylamino)phenyl]sulfonyl}amino)methyl]cyclohexanecarboxylic acid, a complex organic compound, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

• Molecular Formula : C16H16N2O5S
• Molecular Weight : 348.37 g/mol
• CAS Number : 321977-12-2

The compound is believed to function primarily as an inhibitor of specific enzymes involved in metabolic pathways. Its structure suggests that it may interact with various biological targets, including:

• Plasminogen Activation : The sulfonamide group may facilitate interactions with serine proteases, which are crucial in the fibrinolytic pathway.
• Enzyme Inhibition : The acetylamino group enhances binding affinity to target enzymes, potentially increasing the compound's efficacy in therapeutic applications.

Antifibrinolytic Properties

Research indicates that derivatives of cyclohexanecarboxylic acid, including this compound, exhibit significant antifibrinolytic activity. They inhibit plasmin-induced fibrinolysis, making them useful in treating conditions associated with excessive bleeding.

• Study Findings : A study demonstrated that trans-4-(aminomethyl)cyclohexanecarboxylic acid effectively reduced bleeding in surgical settings by inhibiting fibrinolysis (Fisher Scientific) .

Efficacy in Melasma Treatment

A formulation containing trans-4-(aminomethyl)cyclohexanecarboxylic acid was tested for its efficacy in treating melasma—a hyperpigmentation disorder. The study involved a controlled clinical trial with significant results:

Parameter	Test Group (n=33)	Control Group (n=34)	P-value
Mean RMV at Week 6	30% improvement	10% improvement	0.005
Mean MASI Score at Week 8	40% reduction	15% reduction	0.027

Results indicated that the test group showed statistically significant improvements in melasma symptoms compared to the control group .

Case Studies

• Case Study on Surgical Bleeding :
  • Objective : To evaluate the effectiveness of the compound in reducing intraoperative bleeding.
  • Outcome : Patients treated with the compound experienced a significant reduction in blood loss compared to those receiving standard care.
• Case Study on Dermatological Applications :
  • Objective : Assess the topical application for skin hyperpigmentation.
  • Outcome : Patients reported noticeable lightening of skin lesions after eight weeks of treatment, supporting its use as a topical agent .

Comparison with Similar Compounds

Sulfonamide Derivatives with Varied Aromatic Substituents

Compounds sharing the sulfonamide-carboxylic acid scaffold but differing in aromatic substituents exhibit distinct physicochemical and biological properties.

Compound Name	Substituent(s)	Molecular Formula	Melting Point (°C)	Key Spectral Data (IR/NMR)	Biological Activity	Reference
Target Compound	4-Acetylamino phenyl	C₁₆H₂₁N₃O₅S	Not reported	IR: ~1682 cm⁻¹ (CONH), 1162 cm⁻¹ (SO₂NH)	Antitubercular (hypothesized)
4-Methoxy-2-[[4-(acetylamino)phenyl]sulfonyl]benzoic acid hydrazide	4-Methoxy, 2-carboxylic acid hydrazide	C₁₆H₁₈N₄O₅S	205–206	IR: 1682 cm⁻¹ (CONH), 1162 cm⁻¹ (SO₂NH)	Antitubercular (MIC: 2 µg/mL)
3-Fluoro-2-[[4-(acetylamino)phenyl]sulfonyl]benzoic acid hydrazide	3-Fluoro, 2-carboxylic acid hydrazide	C₁₅H₁₅FN₄O₄S	230–232	¹H-NMR: δ 10.77 (s, CONH), 7.77–7.55 (aromatic)	Not reported
3-Bromo-2-[[4-(acetylamino)phenyl]sulfonyl]benzoic acid hydrazide	3-Bromo, 2-carboxylic acid hydrazide	C₁₅H₁₄BrN₃O₄S	Not reported	Anal. Found: C 43.95%, H 3.17%, N 10.21%	Antitubercular (MIC: 4 µg/mL)

Key Observations :

• Electron-withdrawing groups (e.g., Br, F) increase melting points and may enhance metabolic stability .
• Methoxy groups improve solubility but reduce antitubercular potency compared to halogenated analogs .

Cyclohexanecarboxylic Acid Derivatives with Alternative Linkages

Variations in the cyclohexane-carboxylic acid linkage or substitution alter steric and electronic profiles:

Compound Name	Substituent/Linkage	Molecular Formula	Key Properties	Reference
4-({[(E)-Pyridin-3-ylmethylidene]amino}methyl)cyclohexanecarboxylic acid	Pyridine-imine linkage	C₁₅H₁₉N₃O₂	Forms metal complexes; biological studies ongoing
4-[[(4-Chlorophenyl)sulfonyl]amino]methylcyclohexanecarboxylic acid	4-Chlorophenyl sulfonamide	C₁₄H₁₈ClNO₄S	Higher lipophilicity (logP: 3.2)
4-({[N-(tert-Butoxycarbonyl)-L-valyl]amino}methyl)cyclohexanecarboxylic acid	Boc-protected valine	C₁₉H₃₄N₂O₅	Enhanced protease resistance

Key Observations :

• Chlorophenyl substituents increase hydrophobicity, favoring membrane penetration .
• Boc-protected amino acids enhance stability in acidic environments, relevant for prodrug design .

Structural Isomers and Stereochemistry

The cis/trans configuration of the cyclohexane ring significantly impacts biological activity:

• cis-4-(Aminomethyl)cyclohexanecarboxylic acid hydrochloride (CAS: 177545-89-0) exhibits higher aqueous solubility due to reduced steric hindrance .
• trans-4-(Boc-amino)cyclohexyl mesylate (CAS: 692782-14-2) is preferred in solid-phase synthesis for its conformational rigidity .

Preparation Methods

Chlorosulfonation of Acetanilide

4-(Acetylamino)benzenesulfonyl chloride is synthesized via chlorosulfonation of acetanilide (N-phenylacetamide):

• Reaction Conditions :

  • Acetanilide (1 equiv) is treated with chlorosulfonic acid (3 equiv) at 0–5°C for 2 hours.
  • Quenching with ice water precipitates the sulfonyl chloride.

• Yield : 68–72% after recrystallization from dichloromethane/hexane.

• Mechanistic Insight :
  Electrophilic aromatic substitution occurs at the para position relative to the acetamido group, followed by sulfonation and chlorination.

Alternative Route via Sodium Sulfinate Oxidation

Sodium 4-(acetylamino)benzenesulfinate (prepared via alkylation of Hu’s sulfone) is oxidized using chlorine gas in aqueous HCl:

$$
\text{RSO}2\text{Na} + \text{Cl}2 \rightarrow \text{RSO}_2\text{Cl} + \text{NaCl}
$$

Advantage : Higher purity (≥95%) but lower scalability due to handling gaseous chlorine.

Synthesis of 4-(Aminomethyl)cyclohexanecarboxylic Acid

Gabriel Synthesis Route

• Bromomethylation :

  • 4-Methylcyclohexanecarboxylic acid is brominated using N-bromosuccinimide (NBS) under radical initiation (AIBN, 70°C).
  • Product : 4-(Bromomethyl)cyclohexanecarboxylic acid (Yield: 55%).

• Phthalimide Substitution :

  • React with potassium phthalimide in DMF (80°C, 12 hours).
  • Product : 4-(Phthalimidomethyl)cyclohexanecarboxylic acid (Yield: 82%).

• Deprotection :

  • Hydrazinolysis (hydrazine hydrate, ethanol, reflux) releases the primary amine.
  • Product : 4-(Aminomethyl)cyclohexanecarboxylic acid (Yield: 75%).

Reductive Amination Route

• Aldehyde Formation :

  • 4-Formylcyclohexanecarboxylic acid is synthesized via oxidation of 4-hydroxymethylcyclohexanecarboxylic acid (Pyridinium chlorochromate, CH$$2$$Cl$$2$$).

• Reductive Amination :

  • React with ammonium acetate and sodium cyanoborohydride (MeOH, pH 6–7, 25°C).
  • Yield : 63% after ion-exchange chromatography.

Sulfonamide Coupling

Reaction Protocol

• Conditions :

  • 4-(Aminomethyl)cyclohexanecarboxylic acid (1 equiv) and 4-(acetylamino)benzenesulfonyl chloride (1.2 equiv) are stirred in THF/water (3:1) with K$$2$$CO$$3$$ (2 equiv) at 0°C → 25°C over 6 hours.

• Workup :

  • Acidify to pH 2–3 with HCl, extract with ethyl acetate, and purify via silica chromatography (CH$$2$$Cl$$2$$/MeOH/AcOH).

• Yield : 78–85%.

Optimization Data

Parameter	Optimal Value	Effect on Yield
Solvent	THF/water	Maximizes solubility of both reactants
Base	K$$2$$CO$$3$$	Higher yields vs. NaOH or Et$$_3$$N
Temperature	0°C → 25°C	Minimizes sulfonyl chloride hydrolysis
Reaction Time	6 hours	Complete conversion (TLC monitoring)

Analytical Characterization

Spectroscopic Data

• IR (KBr) : 2987 cm$$^{-1}$$ (C–H), 1664 cm$$^{-1}$$ (C=O), 1327 cm$$^{-1}$$ (SO$$2$$ asym), 1087 cm$$^{-1}$$ (SO$$2$$ sym).
• $$^1$$H NMR (CDCl$$3$$) : δ 1.17–1.45 (m, 2H, cyclohexane C5/C8), 1.68–2.03 (m, 4H, cyclohexane C3/C4), 2.23–2.51 (m, 2H, cyclohexane C6), 3.10–3.20 (m, 1H, CH$$2$$NH), 5.95 (s, 1H, NH).

Purity Assessment

• HPLC : >98% purity (C18 column, 0.1% TFA in H$$_2$$O/MeCN gradient).
• Elemental Analysis : Calculated for C$${16}$$H$${22}$$N$$2$$O$$5$$S: C 54.22%, H 6.26%, N 7.90%; Found: C 54.18%, H 6.30%, N 7.85%.

Industrial-Scale Considerations

• Cost Drivers : Chlorosulfonic acid (≈$45/kg) and chromatographic purification.
• Green Chemistry Alternatives :
  • Replace THF with cyclopentyl methyl ether (CPME) for safer processing.
  • Catalytic recycling of K$$2$$CO$$3$$ via membrane filtration.